Cas no 1438-12-6 (1-Bromo-3-methyl-2-butanol)
1-Bromo-3-methyl-2-butanol structure
Product Name:1-Bromo-3-methyl-2-butanol
CAS No:1438-12-6
MF:C5H11BrO
MW:167.044241189957
MDL:MFCD20622422
CID:1059237
PubChem ID:13102052
Update Time:2025-04-20
1-Bromo-3-methyl-2-butanol Chemical and Physical Properties
Names and Identifiers
-
- 1-Bromo-3-methyl-2-butanol
- 1-bromo-3-methyl-butan-2-ol
- EN300-301399
- DB-311942
- 1-bromo-3-methylbutan-2-ol
- BAA43812
- 1438-12-6
- SCHEMBL6403248
-
- MDL: MFCD20622422
- Inchi: 1S/C5H11BrO/c1-4(2)5(7)3-6/h4-5,7H,3H2,1-2H3
- InChI Key: BTPUKUMEVJBTRZ-UHFFFAOYSA-N
- SMILES: BrCC(C(C)C)O
Computed Properties
- Exact Mass: 165.99933g/mol
- Monoisotopic Mass: 165.99933g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 1
- Heavy Atom Count: 7
- Rotatable Bond Count: 2
- Complexity: 45.3
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1.7
- Topological Polar Surface Area: 20.2Ų
1-Bromo-3-methyl-2-butanol Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| TRC | B685705-1g |
1-Bromo-3-methyl-2-butanol |
1438-12-6 | 1g |
$ 184.00 | 2023-09-08 | ||
| TRC | B685705-10g |
1-Bromo-3-methyl-2-butanol |
1438-12-6 | 10g |
$ 1453.00 | 2023-09-08 | ||
| TRC | B685705-10000mg |
1-Bromo-3-methyl-2-butanol |
1438-12-6 | 10g |
$ 1453.00 | 2023-04-18 | ||
| Enamine | EN300-301399-0.05g |
1-bromo-3-methylbutan-2-ol |
1438-12-6 | 95% | 0.05g |
$245.0 | 2023-09-06 | |
| Enamine | EN300-301399-0.1g |
1-bromo-3-methylbutan-2-ol |
1438-12-6 | 95% | 0.1g |
$366.0 | 2023-09-06 | |
| Enamine | EN300-301399-0.25g |
1-bromo-3-methylbutan-2-ol |
1438-12-6 | 95% | 0.25g |
$524.0 | 2023-09-06 | |
| Enamine | EN300-301399-0.5g |
1-bromo-3-methylbutan-2-ol |
1438-12-6 | 95% | 0.5g |
$824.0 | 2023-09-06 | |
| Enamine | EN300-301399-1.0g |
1-bromo-3-methylbutan-2-ol |
1438-12-6 | 95% | 1g |
$0.0 | 2023-06-07 | |
| Enamine | EN300-301399-2.5g |
1-bromo-3-methylbutan-2-ol |
1438-12-6 | 95% | 2.5g |
$2071.0 | 2023-09-06 | |
| Enamine | EN300-301399-5.0g |
1-bromo-3-methylbutan-2-ol |
1438-12-6 | 95% | 5.0g |
$3065.0 | 2023-02-25 |
1-Bromo-3-methyl-2-butanol Related Literature
-
James D. Kirkham,Patrick M. Delaney,George J. Ellames,Eleanor C. Row,Joseph P. A. Harrity Chem. Commun., 2010,46, 5154-5156
-
Jianyao Huang,Dong Gao,Zhihui Chen,Weifeng Zhang Polym. Chem., 2021,12, 2471-2480
-
Chandran Rajendran,Govindaswamy Satishkumar,Charlotte Lang,Eric M. Gaigneaux Catal. Sci. Technol., 2020,10, 2583-2592
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